Cas no 2090608-90-3 (1-(1-methylazetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(1-methylazetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2090608-90-3
• MF: C₇H₁₀N₄O
• MW: 166.180500507355
• CID: 6034926
• PubChem ID: 121208667
• Update Time: 2025-05-19

1-(1-methylazetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(1-methylazetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde
• 1H-1,2,3-Triazole-4-carboxaldehyde, 1-(1-methyl-3-azetidinyl)-
• starbld0031398
• 2090608-90-3
• 1-(1-methylazetidin-3-yl)triazole-4-carbaldehyde
• F2157-0227
• AKOS026718069

• Inchi： 1S/C7H10N4O/c1-10-3-7(4-10)11-2-6(5-12)8-9-11/h2,5,7H,3-4H2,1H3
• InChI Key： UVMKROLMNQJJSO-UHFFFAOYSA-N
• SMILES： N1(C2CN(C)C2)C=C(C=O)N=N1

Computed Properties

• Exact Mass: 166.08546096g/mol
• Monoisotopic Mass: 166.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 51Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 323.2±52.0 °C(Predicted)
• pka: 8.50±0.10(Predicted)

Additional information on 1-(1-methylazetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde

Professional Introduction to Compound with CAS No. 2090608-90-3 and Product Name: 1-(1-methylazetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde

The compound with the CAS number 2090608-90-3 and the product name 1-(1-methylazetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde represents a significant advancement in the field of medicinal chemistry. This heterocyclic compound has garnered attention due to its unique structural features and potential applications in drug development. The molecular framework of this compound integrates a triazole ring with a methylazetidine moiety, which together contribute to its distinct chemical properties and biological activities.

In recent years, there has been a growing interest in the development of novel scaffolds that can enhance the efficacy and selectivity of therapeutic agents. The triazole core is particularly noteworthy in this context, as it is a well-established pharmacophore found in numerous bioactive molecules. Its stability and ability to engage in hydrogen bonding make it an attractive component for designing new drugs. The presence of the methylazetidine group further enriches the structural diversity of this compound, enabling it to interact with biological targets in innovative ways.

One of the most compelling aspects of 1-(1-methylazetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde is its potential as a precursor for the synthesis of more complex molecules. The aldehyde functionality at the 4-position of the triazole ring provides a reactive site for further derivatization, allowing chemists to explore a wide range of structural modifications. This flexibility is crucial for tailoring the compound's properties to specific therapeutic needs.

Recent studies have highlighted the importance of heterocyclic compounds in addressing various diseases. The methylazetidine moiety, in particular, has been implicated in interactions with biological receptors and enzymes, making it a valuable component for drug design. Researchers have been exploring its potential in developing treatments for neurological disorders, infectious diseases, and inflammatory conditions. The combination of the triazole and methylazetidine units in 1-(1-methylazetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde suggests that it may exhibit multiple modes of action, thereby increasing its therapeutic utility.

The aldehyde group in this compound also opens up possibilities for exploring its reactivity in organic synthesis. Aldehydes are versatile intermediates that can undergo a variety of transformations, including condensation reactions, oxidation reactions, and nucleophilic additions. These reactions can be harnessed to create more complex structures with tailored biological activities. For instance, the aldehyde functionality can be used to form Schiff bases or other imine derivatives, which have been shown to possess significant pharmacological properties.

From a computational chemistry perspective, understanding the electronic structure and reactivity of 1-(1-methylazetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde is essential for rational drug design. Advanced computational methods such as density functional theory (DFT) have been employed to study the molecule's geometry, electronic properties, and potential reaction pathways. These studies provide valuable insights into how the compound might interact with biological targets and how its structure can be optimized for better efficacy.

In conclusion, 2090608-90-3 and its corresponding product name, 1-(1-methylazetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde, represent a promising candidate for further research and development in medicinal chemistry. The unique combination of structural features offers numerous opportunities for designing novel therapeutic agents with improved pharmacological profiles. As research continues to uncover new applications for this compound, 2090608-90-3 is poised to play a significant role in advancing our understanding of disease mechanisms and developing innovative treatment strategies.